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Introduction

mScarlet3 is a state-of-the-art monomeric red fluorescent protein (RFP) engineered for
exceptional brightness, rapid maturation, and robust performance in a wide range of biological
applications.[1][2][3] Developed as a significant improvement upon its popular predecessor,
mScarlet, this third-generation variant addresses key limitations of earlier RFPs, offering
researchers a superior tool for live-cell imaging, fusion tagging, and advanced microscopy
techniques.[4][5][6] Its development was driven by the need for a bright, fast-folding red
fluorophore that minimizes cytotoxicity and performs reliably across various model systems.[5]

[7]

This guide provides a comprehensive technical overview of mScarlet3, its photophysical
properties, structural characteristics, and key applications, intended for researchers and
professionals in cell biology, molecular biology, and drug development.

Core Photophysical and Biochemical Properties

mScarlet3 was evolved from mScarlet-I through a targeted approach to enhance its key
performance metrics.[8] It is a cysteine-free monomeric protein, which prevents the formation of
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aggregates that can interfere with cellular processes.[1][8] A key structural feature is a rigidified

B-barrel, stabilized by a large internal hydrophobic patch, which contributes to its high
brightness and rapid folding.[1][3][7]

Key performance characteristics include a record-breaking quantum yield, a high extinction

coefficient, and a long fluorescence lifetime, making it one of the brightest monomeric RFPs

currently available.[1][2][9]

Data Presentation: Quantitative Properties

The photophysical properties of mScarlet3 and its key variants are summarized below for easy

comparison.

Table 1: Photophysical Properties of mScarlet3 and Related Proteins

Property mScarlet3 mScarlet mScarlet3-H
Excitation Max (Aex) 569 nm[10] ~569 nm 551 nm[11]
Emission Max (Aem) 592 nm[10] ~594 nm 582 nm[11]

Quantum Yield (QY)

0.75 (75%)[1][2][10]

0.70 (70%)[12]

0.178 (17.8%)[9][13]

Extinction Coefficient
(EC)

104,000 M~tcm~1[9]
[10]

100,300 M~-tcm-1[12]

79,040 M-icm~1[9][13]

Molecular Brightness 78.0[10] 70.2 14.1[9][13]
Fluorescence Lifetime
© 4.0 ns[1][2][10] 3.9 ns[12] ~1.0 ns[9][13]
1

] i ] Slower than Comparable to
Maturation Time (t1/2) 37.0 min[10]

mScarlet3[4] mScarlet3[9]

pKa 4.5[10] 4.2 ~6.0[9]
Oligomerization Monomer[8][10] Monomer[12] Monomer[14]

Table 2: Performance Comparison in Cellular Context
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Feature mScarlet3 mScarlet-I Notes

mScarlet3 is ~5-fold

Cellular Brightness Brighter[4] Dimmer brighter than mCherry
in cells.[15]

Rapid maturation is
Maturation Speed 4 times faster[4] Slower critical for visualizing

dynamic processes.[4]

Has a trade-off
., between brightness
Photostability Good[4] - _
and top-tier

photostability.[3]

N . An essential feature
. 0 apparen ]
Cytotoxicity o - for long-term live-cell
cytotoxicity[1][3] ) ]
imaging.

Evolution and Structural Enhancements

The development of mScarlet3 was a result of strategic, structure-guided engineering.
Researchers combined the beneficial properties of two mScarlet variants: one with fast folding
but lower brightness, and another with slow folding but high potential brightness.[5][6] This
process involved targeted mutations to optimize the protein's structure.

The crystal structure of mScarlet3 reveals that its enhanced brightness and maturation speed
are due to a hydrophobic patch engineered inside the (-barrel.[1][6][7] This structural
modification helps to rigidify the chromophore environment, which in turn speeds up and
improves the protein's folding and enhances its quantum yield.[1][7]

mScarlet-|
(Fast Maturation, Lower Brightness)

Targeted Evolution

Synthetic Construct mScarlet3

(Fast, Bright, High QY)

Targeted Evolution

mScarlet Variant
(Slow Maturation, High Brightness)
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Evolutionary path from a synthetic template to mScarlet3.

Key Applications and Methodologies

mScarlet3's superior properties make it a versatile tool for a multitude of applications in modern

cell biology.

Fusion Tag for Live-Cell Imaging

mScarlet3 performs exceptionally well as a fusion tag for labeling specific proteins and
organelles without causing aggregation or cytotoxicity.[3][8] It has been successfully fused to
proteins localizing to the endoplasmic reticulum, nucleus, mitochondria, actin cytoskeleton, and
plasma membrane, providing bright and accurate labeling.[8][16]

e Plasmid Construction: The coding sequence of mScarlet3 is cloned in-frame with the gene of
interest into a mammalian expression vector (e.g., pcDNA3.1). The fusion can be N-terminal
or C-terminal, depending on the target protein's structural and functional constraints.

e Cell Culture and Transfection:

o Plate cells (e.g., HeLa, HEK293T) on glass-bottom dishes or chamber slides suitable for
microscopy.[17] Coat surfaces with fibronectin if necessary.[17]

o Transfect cells using a suitable method, such as lipofection (e.g., Lipofectamine). Use
antibiotic-free and phenol red-free medium post-transfection to maintain cell health and
reduce background fluorescence.[17]

o Allow 24-48 hours for protein expression.
e Imaging Preparation:

o Replace the culture medium with an optically clear, buffered live-cell imaging solution (e.g.,
Gibco Live Cell Imaging Solution) to maintain physiological conditions and minimize
background.[18]

e Microscopy and Image Acquisition:
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o Use a confocal or widefield fluorescence microscope equipped for live-cell imaging (with
temperature and COz control).

o Set the excitation source to ~569 nm and collect emission using a bandpass filter centered
around ~592 nm.

o To minimize phototoxicity, use the lowest possible laser power and shortest exposure time
that provides a good signal-to-noise ratio.[18]

o For time-lapse imaging, acquire images at desired intervals.
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Workflow for live-cell imaging with mScarlet3 fusion proteins.

Forster Resonance Energy Transfer (FRET)

mScarlet3's high brightness, long fluorescence lifetime, and spectral properties make it an
excellent FRET acceptor, particularly when paired with yellow fluorescent protein (YFP) donors
like mNeonGreen.[3][15] This enables the development of robust biosensors for studying

protein-protein interactions and signaling pathways in real-time.[5][8]
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mScarlet3 as a FRET acceptor to detect protein interactions.

Performance in Model Organisms

mScarlet3 has demonstrated robust performance in various model systems:

« Mammalian Cells: Shows significantly higher brightness compared to other RFPs with fast

and complete maturation.[1][4]

o Zebrafish: Enables bright labeling of individual cells for live-cell imaging in developing larvae.
[16]

* C. elegans: While mScarlet3 is brighter than its predecessors, its maturation can still be slow
in this rapidly developing organism. For applications requiring very early expression
detection in C. elegans, the related variant mScarlet-I13 may be preferable.[4][19]
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Advanced Variants of mScarlet3

The mScarlet3 scaffold has been used to engineer variants with specialized properties:

e mScarlet3-H: A single mutation (M163H) results in a highly stable protein with exceptional
resistance to heat, chemical treatments, and oxidative stress.[14][20][21] While its brightness
and quantum yield are lower than mScarlet3, its stability makes it ideal for demanding
applications like correlative light and electron microscopy (CLEM) and super-resolution
techniques (3D-SIM, STED).[9][14][20] Its fluorescence is also pH-sensitive, enabling its use
as a lifetime-based pH sensor.[9][13]

e mScarlet3-S2: Engineered for superior photostability, this variant shows a 29-fold
improvement over mScarlet3.[3][22] This makes it exceptionally well-suited for long-term
time-lapse imaging and super-resolution microscopy where photobleaching is a major
limitation.[3][22][23]

Conclusion

mScarlet3 represents a pinnacle in the development of red fluorescent proteins, offering a
combination of record brightness, fast maturation, and excellent performance as a monomeric
fusion tag.[1][3] Its robust and reliable nature makes it a powerful tool for a broad range of
applications, from routine live-cell imaging to advanced FRET-based biosensing. The continued
evolution of the mScarlet3 platform, yielding highly stable variants like mScarlet3-H and
mScarlet3-S2, further expands the experimental possibilities for researchers, enabling deeper
insights into complex biological systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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